![molecular formula C18H16FN3O2 B2495585 4-(4-fluorophenyl)-6-methyl-2-oxo-N-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 333768-16-4](/img/structure/B2495585.png)
4-(4-fluorophenyl)-6-methyl-2-oxo-N-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
Scientific Research Applications
- 4-FPI serves as a valuable reagent in generating heterocyclic compounds. Researchers have utilized it in the synthesis of various heterocycles, which play essential roles in medicinal chemistry, materials science, and drug discovery .
- Polyimides , a class of high-performance polymers, find applications in coatings, adhesives, and other industrial contexts4-FPI contributes to the creation of polyimides, highlighting its role in polymer chemistry .
- Although the complete mechanism of action of 4-FPI remains elusive, researchers believe it forms a covalent bond with an enzyme’s active site. Subsequent enzymatic breakdown of this bond leads to product release. Investigating this mechanism provides insights into enzyme function and inhibition .
- 4-FPI may have potential applications in drug design. Its unique structure and reactivity make it an interesting candidate for developing novel pharmaceuticals or enzyme inhibitors .
- Beyond polymers, 4-FPI could contribute to the development of new materials with tailored properties. Researchers explore its use in creating functional materials for various applications .
- Chemists employ 4-FPI in diverse synthetic routes due to its versatility. It participates in reactions that lead to structurally interesting compounds, expanding the toolbox for organic synthesis .
- Researchers investigate whether 4-FPI can serve as a ligand or catalyst in various chemical transformations. Its unique electronic properties make it an intriguing candidate for catalytic applications .
- While not extensively explored, 4-FPI might find applications in biological studies. Its reactivity and potential interactions with enzymes warrant further investigation .
Heterocyclic Compound Synthesis
Polymer Chemistry
Enzyme Mechanism Studies
Medicinal Chemistry
Materials Science
Organic Synthesis
Catalysis and Ligand Design
Biological Studies
properties
IUPAC Name |
4-(4-fluorophenyl)-6-methyl-2-oxo-N-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O2/c1-11-15(17(23)21-14-5-3-2-4-6-14)16(22-18(24)20-11)12-7-9-13(19)10-8-12/h2-10,16H,1H3,(H,21,23)(H2,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSSOFNWHAXUUGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-fluorophenyl)-6-methyl-2-oxo-N-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
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